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Cat. No.: B605065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-967079 is a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel, a key player in pain, inflammation, and respiratory conditions.[1][2][3] Its

high affinity and selectivity make it an invaluable tool for researchers studying TRPA1 function

and for the discovery of novel TRPA1 modulators. This document provides detailed application

notes and protocols for the use of A-967079 as a reference compound in high-throughput

screening (HTS) campaigns aimed at identifying new TRPA1 antagonists.

A-967079 acts as a selective blocker of the TRPA1 channel. It has demonstrated analgesic and

anti-inflammatory effects in various preclinical models.[3] The compound exhibits high

selectivity for TRPA1 over other TRP channels and a wide range of other ion channels,

enzymes, and G-protein-coupled receptors.[4]

Quantitative Data Summary
The following table summarizes the key quantitative data for A-967079, establishing its potency

and suitability as a control compound in HTS assays.
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Parameter Species Value (nM)
Assay
Conditions

Reference

IC50 Human 67

Inhibition of

cinnamaldehyde-

induced calcium

influx in HEK293

cells

[1][5][6]

IC50 Rat 289

Inhibition of

cinnamaldehyde-

induced calcium

influx in HEK293

cells

[1][5][6]

IC50 Human 79

Inhibition of CA-

induced increase

in calcium influx

in HEK293 cells

using Fluo-4-AM

dye

[1]

Selectivity

Over 75 other ion

channels,

enzymes, and

GPCRs

>150-fold Not specified [4]

Selectivity
Over other TRP

channels
>1000-fold Not specified [4]

Signaling Pathway and Experimental Workflow
To effectively utilize A-967079 in an HTS campaign, it is crucial to understand the underlying

signaling pathway and the experimental workflow.

TRPA1 Signaling Pathway
The diagram below illustrates the activation of the TRPA1 channel by an agonist (e.g.,

cinnamaldehyde) leading to calcium influx, and its inhibition by A-967079.
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Caption: TRPA1 channel activation by an agonist and inhibition by A-967079.

High-Throughput Screening Workflow
The following diagram outlines a typical workflow for a cell-based HTS campaign to identify

TRPA1 antagonists using A-967079 as a control.
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Assay Preparation

Screening

Data Acquisition & Analysis

1. Culture HEK293 cells
expressing human TRPA1

2. Seed cells into
384-well plates

3. Load cells with a
calcium-sensitive dye (e.g., Fluo-4 AM)

4. Add test compounds and controls
(A-967079, DMSO)

5. Incubate

6. Add TRPA1 agonist
(e.g., cinnamaldehyde)

7. Measure fluorescence intensity
kinetically (FLIPR)

8. Analyze data, calculate % inhibition,
and identify hits

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b605065?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/A-967079.html
https://www.apexbt.com/a-967079.html
https://en.wikipedia.org/wiki/A-967079
https://pmc.ncbi.nlm.nih.gov/articles/PMC7192962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7192962/
https://www.selleckchem.com/products/a-967079.html
https://www.targetmol.com/compound/a-967079
https://www.benchchem.com/product/b605065#a-967079-use-in-high-throughput-screening
https://www.benchchem.com/product/b605065#a-967079-use-in-high-throughput-screening
https://www.benchchem.com/product/b605065#a-967079-use-in-high-throughput-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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